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Compound of Interest

Compound Name: Sodium hydroxide monohydrate

Cat. No.: B075932 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with sodium

hydroxide (NaOH) monohydrate. The following information is intended to ensure the safe and

effective handling of the exothermic reaction that occurs upon its dissolution in water.

Frequently Asked Questions (FAQs)
Q1: Why does the container get hot when I dissolve sodium hydroxide monohydrate in

water?

A1: The dissolution of sodium hydroxide in water is a highly exothermic process, meaning it

releases a significant amount of heat.[1][2] This is due to the strong interactions between the

sodium and hydroxide ions with water molecules. The energy released during the formation of

these new bonds is greater than the energy required to break the bonds in the solid NaOH

lattice, resulting in an increase in the solution's temperature.

Q2: What are the primary safety hazards associated with dissolving sodium hydroxide
monohydrate?

A2: The primary hazards are chemical and thermal burns.[1][2][3] Sodium hydroxide is a

corrosive material that can cause severe burns upon contact with skin or eyes.[2][3] The heat

generated during dissolution can cause the solution to boil and splatter, creating an additional
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risk of both chemical and thermal burns.[1] Inhalation of sodium hydroxide dust or mists can

also cause respiratory irritation.[3][4]

Q3: What is the correct procedure for dissolving solid sodium hydroxide in water?

A3: The cardinal rule is to always add the sodium hydroxide to the water slowly and in small

increments, never the other way around.[1][2][5] Adding water to solid sodium hydroxide can

generate intense localized heating, causing the solution to boil violently and potentially erupt

from the container.[1][5]

Q4: What type of personal protective equipment (PPE) should I wear?

A4: Appropriate PPE is crucial for safe handling. This includes:

Eye Protection: Chemical splash goggles and a face shield.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[4][6]

Body Protection: A chemical-resistant lab coat or apron.[2][6]

Footwear: Closed-toe shoes.[2]

Q5: What kind of container is best for preparing sodium hydroxide solutions?

A5: Use borosilicate glass (e.g., Pyrex) or other heat-resistant containers.[1] Avoid using

standard glass or plastic containers that may crack or melt due to the temperature increase.[1]

Aluminum containers should never be used as sodium hydroxide reacts with them.[2]
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Problem Possible Cause Solution

Solution is boiling or

splattering

Adding sodium hydroxide too

quickly.

Immediately stop adding

sodium hydroxide. Allow the

solution to cool before

proceeding. Add the remaining

solid in smaller increments and

at a slower pace.

Adding water to solid sodium

hydroxide.

This is a dangerous situation.

If it is safe to do so, move

away from the container. Do

not attempt to add more water

or handle the container until it

has cooled completely. Review

proper dissolution procedures.

Glassware cracked or broke
Using non-heat-resistant

glassware.

Transfer the solution to an

appropriate borosilicate glass

container if safe. Always

inspect glassware for any

existing cracks or chips before

use.[1]

Thermal shock from rapid

temperature change.

Place the dissolving vessel in

an ice bath to help manage the

temperature increase and

prevent thermal shock.[1]

Final concentration is incorrect
Inaccurate measurement of

sodium hydroxide or water.

Re-calibrate your balance. Use

precise volumetric glassware

for measuring the solvent.

Remember that sodium

hydroxide is hygroscopic

(absorbs moisture from the

air), which can affect its mass.

[7]

Loss of material due to

splattering.

Follow the correct, slow

addition procedure to prevent
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loss of reactants.

Undissolved solid remains in

the solution

Insufficient stirring or solvent

volume.

Use a magnetic stirrer for

continuous and efficient

mixing.[1] Ensure you are

using the correct ratio of solute

to solvent for your desired

concentration.

Reached saturation point at

the current temperature.

While the overall dissolution is

exothermic, the solubility of

NaOH in a near-saturated

solution can be endothermic.

[8] Gentle heating and

continued stirring may be

required to dissolve the

remaining solid in such cases.

Quantitative Data
Heat of Solution for Sodium Hydroxide

The molar heat of solution for sodium hydroxide is approximately -44.51 kJ/mol.[9] The

following table illustrates the theoretical temperature increase when preparing a 1 M NaOH

solution, assuming no heat loss to the environment.
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Parameter Value Unit

Mass of NaOH (for 1 L of 1 M

solution)
40.00 g

Moles of NaOH 1.00 mol

Heat Released (q) 44,510 J

Mass of Water 1000 g

Specific Heat of Water (c) 4.184 J/g°C

Calculated Temperature

Change (ΔT = q / mc)
10.6 °C

Note: This is a theoretical calculation. The actual temperature change may be lower due to

heat loss. The heat of solution can also vary with concentration.[10]

Experimental Protocols
Protocol for Preparing a 1 M Sodium Hydroxide Solution

Preparation:

Don the appropriate personal protective equipment (chemical splash goggles, face shield,

chemical-resistant gloves, and a lab coat).

Ensure a safety shower and eyewash station are accessible.[5]

Place a 2000 mL borosilicate beaker containing 800 mL of deionized water on a magnetic

stir plate.

Place the beaker in a secondary container or an ice bath to manage the temperature.

Weighing:

Accurately weigh 40.0 g of sodium hydroxide monohydrate pellets or flakes. Note that

NaOH is deliquescent and will absorb atmospheric moisture, so weigh it quickly.[7]
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Dissolution:

Turn on the magnetic stirrer to create a vortex in the water.

Slowly and carefully add small portions of the weighed sodium hydroxide to the water.[1]

[4]

Monitor the temperature of the solution with a thermometer. Allow the solution to cool if the

temperature rises excessively before adding more NaOH.

Final Volume Adjustment:

Once all the sodium hydroxide has been added and is fully dissolved, and the solution has

cooled to room temperature, transfer it to a 1000 mL volumetric flask.

Add deionized water to the flask until the bottom of the meniscus reaches the calibration

mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Standardization (Recommended):

The concentration of the prepared NaOH solution should be accurately determined by

titrating it against a primary standard, such as potassium hydrogen phthalate (KHP).[7][11]
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Start: Prepare NaOH Solution

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Set up Borosilicate Beaker
with Water on Stir Plate in Ice Bath

Weigh NaOH Monohydrate

Slowly Add NaOH to Water
with Continuous Stirring

Monitor Temperature Allow Solution to Cool
to Room Temperature

After all NaOH is dissolvedIf temp rises excessively,
pause addition

Transfer to Volumetric Flask

Adjust to Final Volume
with Deionized Water

Standardize Solution
(e.g., with KHP)

End: Standardized NaOH Solution Ready

Click to download full resolution via product page

Caption: Workflow for Safely Preparing a Sodium Hydroxide Solution.
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Issue Encountered During
NaOH Dissolution

Boiling or Splattering? Glassware Cracked? Incorrect Concentration?

Solution:
Stop and slow down addition of NaOH.

Allow solution to cool.

No

Cause: Adding water to NaOH?

Yes

Solution:
Use borosilicate glassware.

Inspect for cracks before use.
Use an ice bath.

Yes

Solution:
Recalibrate balance.

Use volumetric glassware.
Standardize the final solution.

Yes

Action: Review SOP.
Always add NaOH to water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b075932#dealing-with-the-exothermic-
reaction-of-dissolving-sodium-hydroxide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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